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Compound of Interest

Compound Name: Vinyltriethoxysilane

Cat. No.: B1683064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyltriethoxysilane (VTES) is a bifunctional organosilicon compound widely utilized across

various scientific and industrial sectors. Its unique molecular structure, featuring a reactive vinyl

group and hydrolyzable ethoxy groups, allows it to act as a crucial intermediary for bonding

organic polymers to inorganic substrates. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and key applications of

vinyltriethoxysilane, with a focus on its role as a coupling agent. Detailed reaction

mechanisms and experimental protocols are presented to facilitate its practical application in

research and development.

Chemical Structure and Identification
Vinyltriethoxysilane is systematically named ethenyl(triethoxy)silane. Its structure consists of

a central silicon atom bonded to a vinyl group (-CH=CH₂) and three ethoxy groups (-

OCH₂CH₃).

DOT Script for Chemical Structure of Vinyltriethoxysilane:

Figure 1: Chemical Structure of Vinyltriethoxysilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1683064?utm_src=pdf-interest
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name Ethenyl(triethoxy)silane

CAS Number 78-08-0

Molecular Formula C₈H₁₈O₃Si

Molecular Weight 190.31 g/mol

InChI Key FWDBOZPQNFPOLF-UHFFFAOYSA-N

SMILES CCO--INVALID-LINK--(OCC)OCC

Physicochemical Properties
Vinyltriethoxysilane is a colorless liquid with a characteristic fruity odor.[1] A summary of its

key physical and chemical properties is presented in the table below.

Property Value Reference(s)

Appearance Colorless liquid [1][2]

Boiling Point 160-161 °C [2]

Melting Point < 0 °C [3]

Density 0.903 g/cm³ at 25 °C [2][4]

Refractive Index 1.397 - 1.399 at 20 °C [3][5]

Flash Point 34 °C [3][4]

Vapor Pressure 7 hPa at 20 °C [3]

Solubility
Decomposes in water; miscible

with organic solvents
[3][5]

Chemical Reactivity: Hydrolysis and Condensation
The utility of vinyltriethoxysilane as a coupling agent stems from the reactivity of its

ethoxysilyl groups. These groups undergo hydrolysis in the presence of water to form reactive
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silanol groups (Si-OH). Subsequently, these silanol groups can condense with each other to

form stable siloxane bonds (Si-O-Si) or with hydroxyl groups on the surface of inorganic

substrates. This process can be catalyzed by either acids or bases.

DOT Script for Hydrolysis and Condensation of Vinyltriethoxysilane:

Hydrolysis

Condensation

Vinyltriethoxysilane
(R-Si(OEt)₃) + 3H₂O Vinylsilanetriol

(R-Si(OH)₃) - 3EtOH

2 x Vinylsilanetriol
(R-Si(OH)₃)

Siloxane Bond Formation
(R-Si-O-Si-R) - H₂O

Click to download full resolution via product page

Figure 2: Hydrolysis and Condensation of Vinyltriethoxysilane.

Application as a Coupling Agent
Vinyltriethoxysilane is extensively used as a coupling agent to improve the adhesion between

inorganic fillers (e.g., glass fibers, silica) and organic polymer matrices (e.g., polyethylene,

polypropylene). The dual functionality of the molecule is key to this application. The ethoxy

groups hydrolyze and form covalent bonds with the inorganic surface, while the vinyl group can

copolymerize or graft onto the organic polymer. This creates a strong and durable interface,

enhancing the mechanical properties and moisture resistance of the composite material.

DOT Script for Vinyltriethoxysilane as a Coupling Agent:

Inorganic Surface
(-OH groups)Polymer MatrixVinyltriethoxysilane

 Hydrolysis &
Condensation

(Si-O-Substrate bond)
 Polymerization/

Grafting
(C-C bond)
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Click to download full resolution via product page

Figure 3: Mechanism of Action as a Coupling Agent.

Experimental Protocols
Synthesis of Vinyltriethoxysilane
The following protocol is based on the reaction of vinyltrichlorosilane with ethanol.

Materials:

Vinyltrichlorosilane

Anhydrous Ethanol

Magnesium Ethylate (for neutralization)

Procedure:

In a reaction vessel equipped for distillation, add vinyltrichlorosilane.

Slowly add anhydrous ethanol to the vinyltrichlorosilane in a 3:1 molar ratio. The addition

rate should be controlled to maintain the reaction temperature between 10-40 °C under

vacuum (550-700 mmHg).

During the addition, continuously remove the by-product, hydrochloric acid, using an acid

absorption unit.

After the addition is complete, collect the distilled vinyltriethoxysilane.

For neutralization, add 3-5% magnesium ethylate to the collected vinyltriethoxysilane and

reflux at 70-90 °C for 3-4 hours, or until the pH is between 7 and 9.

Surface Modification of Silica Nanoparticles
This protocol details the functionalization of silica nanoparticles with vinyltriethoxysilane.

Materials:
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Silica Nanoparticles

Anhydrous Toluene or Ethanol

Vinyltriethoxysilane (VTES)

Triethylamine (optional catalyst)

Procedure:

Disperse the silica nanoparticles in anhydrous toluene or ethanol in a round-bottom flask.

Add the desired amount of vinyltriethoxysilane to the nanoparticle suspension.

Optionally, add a catalytic amount of triethylamine.

Reflux the mixture with stirring for 12-24 hours under an inert atmosphere (e.g., nitrogen).

Cool the reaction mixture to room temperature.

Collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles thoroughly with fresh solvent to remove unreacted silane.

Dry the modified nanoparticles under vacuum.

Conclusion
Vinyltriethoxysilane is a versatile and indispensable chemical for researchers and

professionals in materials science and drug development. Its ability to bridge the organic-

inorganic interface through a well-understood hydrolysis and condensation mechanism makes

it a powerful tool for enhancing the properties of composite materials. The provided data and

protocols serve as a foundational guide for the effective and safe application of

vinyltriethoxysilane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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